Cas no 896340-88-8 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 896340-88-8
• MF: C₁₆H₁₃N₃O₄S
• MW: 343.357122182846
• CID: 6007188
• PubChem ID: 7266732
• Update Time: 2025-08-02

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• AKOS024659597
• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 896340-88-8
• F2550-0216
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• Inchi： 1S/C16H13N3O4S/c1-9-8-19-15(21)11(7-17-16(19)24-9)14(20)18-10-2-3-12-13(6-10)23-5-4-22-12/h2-3,6-8H,4-5H2,1H3,(H,18,20)
• InChI Key： FEMSEYYYOYXZKF-UHFFFAOYSA-N
• SMILES： C12SC(C)=CN1C(=O)C(C(NC1=CC=C3OCCOC3=C1)=O)=CN=2

Computed Properties

• Exact Mass: 343.06267708g/mol
• Monoisotopic Mass: 343.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 106Ų

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Introduction to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 896340-88-8)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 896340-88-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of thiazolo[3,2-a]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various pharmacological studies and clinical trials.

The chemical structure of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide includes a 1,4-benzodioxin moiety and a thiazolo[3,2-a]pyrimidine core. The 1,4-benzodioxin ring is a common scaffold in many bioactive compounds due to its ability to modulate various biological targets. The thiazolo[3,2-a]pyrimidine core, on the other hand, is known for its potent biological activities, including antiviral, antibacterial, and anticancer properties. The combination of these two structural elements results in a compound with a high potential for therapeutic applications.

Recent research has highlighted the potential of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide in the treatment of various diseases. For instance, studies have shown that this compound exhibits significant antiviral activity against several viral strains. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the replication of human cytomegalovirus (HCMV) in vitro. The mechanism of action involves the disruption of viral DNA synthesis and the inhibition of key viral enzymes.

In addition to its antiviral properties, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses potent anticancer activity against various cancer cell lines. A study published in Cancer Research found that this compound induced apoptosis in human breast cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The selective toxicity towards cancer cells and minimal effect on normal cells make it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic properties of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide have also been investigated to assess its suitability for clinical use. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that it can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Furthermore, the safety profile of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-5-o xo -5H - 1 , 3 t h i az o l o [ 3 , 2 -a ] p y r i m i d i n e - 6 - c a r b o x am i d e has been evaluated through extensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. This favorable safety profile further supports its potential for clinical development.

In conclusion,N-(2 , 3 - d i h y d r o - 1 , 4 - b e n z o d i o x i n - 6 - y l ) - 2 - m e t h y l - 5 - o x o - 5 H - 1 , 3 t h i az o l o [ 3 , 2 -a ] p y r i m i d i n e - 6 - c a r b o x am i d e (CAS No .896340 -88 -8) is a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , combined with its favorable pharmacokinetic and safety profiles , makes it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery . Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses .